Cas no 951892-96-9 (2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene)

• Product Name: 2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene
• CAS No: 951892-96-9
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• MDL: MFCD09801267
• CID: 4722722
• Update Time: 2025-05-20

2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(3,4,5-TRIMETHOXYPHENYL)-1-PROPENE
• 2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene

• MDL： MFCD09801267
• Inchi： 1S/C12H15ClO3/c1-8(13)5-9-6-10(14-2)12(16-4)11(7-9)15-3/h6-7H,1,5H2,2-4H3
• InChI Key： XOJJJVGZPLUHCA-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• XLogP3: 2.9
• Topological Polar Surface Area: 27.7

Additional information on 2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene

Comprehensive Overview of 2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene (CAS No. 951892-96-9)

2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene, with the CAS number 951892-96-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique structure combining a chloro substituent with a trimethoxyphenyl group, making it a valuable intermediate in synthetic applications. Researchers and industries are increasingly interested in its potential due to its versatile reactivity and role in developing novel pharmaceutical intermediates and functional materials.

The molecular structure of 2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene includes a propene backbone, which is functionalized with a chlorine atom and a 3,4,5-trimethoxyphenyl moiety. This combination enhances its utility in cross-coupling reactions, a hot topic in modern organic synthesis. The trimethoxy group is particularly noteworthy, as it is often associated with bioactive molecules, sparking interest in its potential applications in drug discovery and biomedical research.

In recent years, the demand for high-purity chemical intermediates like 2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as researchers seek eco-friendly methods to produce complex molecules. Its relevance is further highlighted by its potential role in catalysis and polymer chemistry, areas that are frequently searched in academic and industrial databases.

One of the most frequently asked questions about CAS No. 951892-96-9 revolves around its synthetic routes and scalability. Current literature suggests that this compound can be efficiently synthesized via Pd-catalyzed reactions or Grignard reagents, methods that are widely discussed in organic chemistry forums. Additionally, its stability under various conditions makes it a candidate for long-term storage, a practical concern for laboratories and manufacturers alike.

The trimethoxyphenyl moiety in 2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene is also a point of interest for those studying natural product analogs. Many plant-derived compounds contain similar structural features, linking this synthetic intermediate to broader discussions about bioactive molecules and nutraceuticals. This connection has led to increased searches for its biological activity and toxicity profile, though current data primarily focuses on its synthetic utility.

From an industrial perspective, 2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene is often categorized under fine chemicals, a sector experiencing rapid growth due to the rise of custom synthesis and contract research organizations (CROs). Its compatibility with high-throughput screening techniques further enhances its appeal, as it can be integrated into automated workflows for drug development.

In summary, 2-Chloro-3-(3,4,5-trimethoxyphenyl)-1-propene (CAS No. 951892-96-9) represents a compelling case study in the intersection of synthetic chemistry and applied research. Its structural features, combined with its relevance to contemporary topics like green synthesis and drug discovery, ensure its continued prominence in scientific literature and industrial applications. As research evolves, this compound is likely to remain a focal point for innovations in molecular design and chemical manufacturing.